3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid 3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC16212538
InChI: InChI=1S/C11H10ClF2NO2/c12-8-5-7(10(16)17)1-2-9(8)15-4-3-11(13,14)6-15/h1-2,5H,3-4,6H2,(H,16,17)
SMILES:
Molecular Formula: C11H10ClF2NO2
Molecular Weight: 261.65 g/mol

3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid

CAS No.:

Cat. No.: VC16212538

Molecular Formula: C11H10ClF2NO2

Molecular Weight: 261.65 g/mol

* For research use only. Not for human or veterinary use.

3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid -

Specification

Molecular Formula C11H10ClF2NO2
Molecular Weight 261.65 g/mol
IUPAC Name 3-chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid
Standard InChI InChI=1S/C11H10ClF2NO2/c12-8-5-7(10(16)17)1-2-9(8)15-4-3-11(13,14)6-15/h1-2,5H,3-4,6H2,(H,16,17)
Standard InChI Key NEXJKRVANBGRJN-UHFFFAOYSA-N
Canonical SMILES C1CN(CC1(F)F)C2=C(C=C(C=C2)C(=O)O)Cl

Introduction

3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid is a synthetic organic compound belonging to the benzoic acid family. It features a chloro group at the 3-position and a 3,3-difluoropyrrolidinyl substituent at the 4-position of the benzoic acid ring. This unique structural arrangement makes it of interest in medicinal chemistry and materials science due to its potential applications in biological systems and chemical synthesis .

Synthesis

The synthesis of 3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid typically involves multiple steps. Reaction conditions are optimized for efficiency, often using solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to facilitate nucleophilic attacks on the chloro group. Temperature and reaction times are carefully controlled to maximize yield while minimizing side reactions.

Applications

This compound has potential applications in several fields:

  • Medicinal Chemistry: Its unique structure makes it valuable for drug design and biological research, particularly in influencing enzyme activity or receptor binding.

  • Materials Science: The compound's aromatic and aliphatic components contribute to its chemical reactivity, making it suitable for various chemical synthesis applications.

Future Directions

Future research should focus on exploring the biological activity of 3-Chloro-4-(3,3-difluoropyrrolidin-1-yl)benzoic acid, including its potential as an antimicrobial or antifungal agent. Additionally, its applications in materials science could be expanded by investigating its role in polymer synthesis or as a building block for complex organic molecules.

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